1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea

Catalog No.
S7163969
CAS No.
M.F
C15H20N6O3
M. Wt
332.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-...

Product Name

1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea

IUPAC Name

1-[1-(4-ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea

Molecular Formula

C15H20N6O3

Molecular Weight

332.36 g/mol

InChI

InChI=1S/C15H20N6O3/c1-2-20-9-6-16-13(14(20)22)21-7-3-11(4-8-21)17-15(23)18-12-5-10-24-19-12/h5-6,9-11H,2-4,7-8H2,1H3,(H2,17,18,19,23)

InChI Key

LOOBLWFNKFYTKF-UHFFFAOYSA-N

Canonical SMILES

CCN1C=CN=C(C1=O)N2CCC(CC2)NC(=O)NC3=NOC=C3
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea is a compound that has been of interest to researchers due to its various chemical, biological, and potential industrial applications. This paper aims to provide an in-depth review of this compound in terms of its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea, also known by its chemical formula C18H23N5O3, is a compound that belongs to the class of pyrazinylpiperidine ureas. This compound was first reported by researchers from Japan in 2004. Since then, it has attracted significant attention due to its potential applications in medicinal chemistry, drug discovery, and as a synthetic intermediate in organic chemistry.
The physical and chemical properties of 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea have been extensively studied. This compound is a pale yellow solid that is sparingly soluble in water and soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is about 216-218 °C. According to its chemical structure, this compound has a molecular mass of 357.41 g/mol.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea can be synthesized through multistep synthetic pathways. Several methods have been described for the synthesis of this compound, including reactions that involve the use of amides, ureas, and pyrazines as starting materials. The synthesis of this compound involves the use of organic solvents, reagents, and several synthetic steps that require careful optimization and purification.
The characterization of 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea can be carried out using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and X-ray crystallography. These methods provide information about the structural properties of the compound.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea has shown promising biological activity in several studies. For example, this compound has been reported to possess anti-inflammatory, anti-tumor, and antiviral properties. Studies have also shown that this compound can inhibit the activity of certain enzymes and receptors, making it a potential candidate for drug discovery and development.
The toxicity and safety of 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea have been investigated in several studies. The compound has been found to have low toxicity in animal models, with no significant adverse effects observed at lower doses. However, the safety of this compound as a drug or therapeutic agent requires further investigation.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea has potential applications in several scientific experiments. For example, this compound can be used as a synthetic intermediate for the synthesis of other compounds. It has also been used in the development of new drugs and as a tool for studying various biological processes.
The current state of research on 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea is focused on its biological and chemical properties. Researchers are investigating the structure-activity relationships of this compound to optimize its biological activity. Other studies are aimed at identifying new synthetic approaches for the preparation of this compound and its derivatives.
1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea has potential implications in several fields of research and industry. In medicinal chemistry, this compound can be used as a lead compound for developing new drugs. In organic chemistry, it can be used as a synthetic intermediate for the preparation of other compounds. The potential use of this compound in antiviral and anti-tumor therapy is an area of active research.
Despite its promising properties, 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea has some limitations that need to be addressed in future research. One of the challenges is the optimization of synthetic approaches to make the compound more efficient and cost-effective. Another challenge is the safety of this compound as a drug for humans. Future research will focus on identifying its safety profile and potential side effects to develop it into a safe and effective drug.
The future directions for 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea are numerous and can include:
1. Investigation of the potential use of this compound in combination with other drugs or therapeutic agents to enhance efficacy.
2. Development of new analytical tools to better study the biological and chemical properties of this compound.
3. Investigating the potential use of this compound in agriculture for crop protection and as a pesticide.
4. Examining the potential use of this compound in the treatment of heart disease and other chronic illnesses.
5. Investigating the use of this compound in the production of new functional materials for electronics and other industries.
6. Developing new synthetic methods to produce different analogs of this compound with varied biological and chemical properties.
In conclusion, 1-[1-(4-Ethyl-3-oxopyrazin-2-yl)piperidin-4-yl]-3-(1,2-oxazol-3-yl)urea is a compound with promising potential in several areas, including medicinal chemistry, drug discovery, and as a synthetic intermediate in organic chemistry. While its applications are diverse, research on this compound is ongoing, and future research directions are numerous. With continued investigation and development, this compound and its derivatives hold great promise for both research and industrial applications in the future.

XLogP3

-0.1

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

2

Exact Mass

332.15968852 g/mol

Monoisotopic Mass

332.15968852 g/mol

Heavy Atom Count

24

Dates

Last modified: 08-26-2023

Explore Compound Types